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Compound of Interest

Compound Name: 1,3,5-Tribenzoylbenzene

Cat. No.: B1295284 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Chemical Identity
IUPAC Name: (3,5-dibenzoylphenyl)-phenylmethanone[1][2]

CAS Number: 25871-69-6[2]

Synonyms: 1,3,5-Tribenzoylbenzene, Methanone, 1,3,5-benzenetriyltris[phenyl-[2]

Physicochemical and Spectroscopic Data
The following tables summarize key quantitative data for 1,3,5-Tribenzoylbenzene, providing a

comprehensive overview of its physical and chemical properties.

Table 1: Physicochemical Properties
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Property Value Source

Molecular Formula C₂₇H₁₈O₃ PubChem[2]

Molecular Weight 390.43 g/mol PubChem[2]

Exact Mass 390.125594432 Da PubChem[2]

Melting Point Not available

Boiling Point Not available

logP (Octanol/Water) 5.380 Cheméo (Calculated)[3]

Water Solubility (log₁₀WS) -7.35 mol/L Cheméo (Calculated)[3]

Table 2: Spectroscopic Data

Spectroscopy Data Highlights Source

Mass Spectrometry
Electron Ionization (EI) data

available.
NIST WebBook

Infrared (IR) Spectroscopy Gas phase spectrum available. NIST WebBook

¹H NMR

Data not explicitly found for

1,3,5-Tribenzoylbenzene, but

expected to show complex

aromatic multiplets.

¹³C NMR

Data not explicitly found for

1,3,5-Tribenzoylbenzene, but

expected to show signals for

carbonyl carbons and aromatic

carbons.

Synthesis of 1,3,5-Tribenzoylbenzene
The primary synthetic route to 1,3,5-triarylbenzenes, including 1,3,5-Tribenzoylbenzene, is the

acid-catalyzed cyclocondensation (or cyclotrimerization) of the corresponding aryl methyl

ketone. In this case, acetophenone serves as the precursor.
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Representative Experimental Protocol: Acid-Catalyzed
Cyclocondensation of Acetophenone
This protocol is a representative procedure based on established methods for the synthesis of

1,3,5-triarylbenzenes.

Materials:

Acetophenone

Anhydrous catalyst (e.g., p-toluenesulfonic acid (PTSA) or a Lewis acid like CuCl₂)

High-boiling point solvent (e.g., toluene or solvent-free)

Ethyl acetate (for extraction)

Anhydrous magnesium sulfate or sodium sulfate (for drying)

Silica gel for column chromatography

Hexane and ethyl acetate (for chromatography elution)

Procedure:

To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add

acetophenone (3 equivalents).

If using a solvent, add toluene. For a solvent-free reaction, proceed to the next step.

Add the acid catalyst (e.g., 10-20 mol% of PTSA or a catalytic amount of CuCl₂).

Heat the reaction mixture to a high temperature (typically 100-220°C, depending on the

catalyst and solvent) and maintain under reflux with vigorous stirring for several hours (e.g.,

3-24 hours). The progress of the reaction should be monitored by Thin Layer

Chromatography (TLC).

After the reaction is complete (as indicated by TLC), allow the mixture to cool to room

temperature.
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If the reaction was performed solvent-free, dissolve the residue in a suitable organic solvent

like ethyl acetate. If a solvent was used, proceed with extraction.

Wash the organic solution with water and then with a saturated sodium bicarbonate solution

to neutralize the acid catalyst.

Separate the organic layer and dry it over anhydrous magnesium sulfate or sodium sulfate.

Filter off the drying agent and concentrate the organic solution under reduced pressure to

obtain the crude product.

Purify the crude product by column chromatography on silica gel, using a gradient of hexane

and ethyl acetate as the eluent, to yield pure 1,3,5-Tribenzoylbenzene.

Characterize the final product using techniques such as NMR, FT-IR, and mass

spectrometry.

Biological Activity and Signaling Pathways
Extensive searches of the scientific literature did not yield any specific information on the

biological activity of 1,3,5-Tribenzoylbenzene or its involvement in any signaling pathways. Its

utility appears to be primarily in the realm of materials science, particularly in the development

of thermally activated delayed fluorescence (TADF) materials for organic light-emitting diodes

(OLEDs), owing to its high thermal stability and electronic properties.[1] Professionals in drug

development should note the current absence of published research on the pharmacological or

toxicological profile of this specific compound.

Visualizations
Synthetic Workflow for 1,3,5-Tribenzoylbenzene
The following diagram illustrates the general workflow for the synthesis and purification of

1,3,5-Tribenzoylbenzene via the cyclocondensation of acetophenone.
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Caption: Synthesis and Purification Workflow.

Logical Relationship of Synthesis
The following diagram illustrates the logical progression from starting materials to the final

product.
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Caption: Reactants to Product Progression. Caption: Reactants to Product Progression.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1,3,5-Tribenzoylbenzene | 25871-69-6 | Benchchem [benchchem.com]

2. 1,3,5-Tribenzoylbenzene | C27H18O3 | CID 141248 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. 1,3,5-Tribenzoylbenzene (CAS 25871-69-6) - Chemical & Physical Properties by Cheméo
[chemeo.com]

To cite this document: BenchChem. [An In-depth Technical Guide to 1,3,5-
Tribenzoylbenzene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1295284#iupac-name-and-cas-number-for-1-3-5-
tribenzoylbenzene]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1295284?utm_src=pdf-body-img
https://www.benchchem.com/product/b1295284?utm_src=pdf-custom-synthesis
https://www.benchchem.com/fr/product/b1295284
https://pubchem.ncbi.nlm.nih.gov/compound/1_3_5-Tribenzoylbenzene
https://pubchem.ncbi.nlm.nih.gov/compound/1_3_5-Tribenzoylbenzene
https://www.chemeo.com/cid/21-833-3/1-3-5-Tribenzoylbenzene
https://www.chemeo.com/cid/21-833-3/1-3-5-Tribenzoylbenzene
https://www.benchchem.com/product/b1295284#iupac-name-and-cas-number-for-1-3-5-tribenzoylbenzene
https://www.benchchem.com/product/b1295284#iupac-name-and-cas-number-for-1-3-5-tribenzoylbenzene
https://www.benchchem.com/product/b1295284#iupac-name-and-cas-number-for-1-3-5-tribenzoylbenzene
https://www.benchchem.com/product/b1295284#iupac-name-and-cas-number-for-1-3-5-tribenzoylbenzene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295284?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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